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Introduction

Diisooctyl sebacate (DIOS) is a plasticizer used to impart flexibility to polymers, particularly
polyvinyl chloride (PVC), which is utilized in a variety of food contact materials such as cling
films and packaging. As DIOS is not chemically bound to the polymer matrix, it has the potential
to migrate into foodstuffs, particularly those with high-fat content. This migration raises
concerns about consumer exposure and potential toxicological effects. Therefore, robust and
reliable analytical methods are crucial for quantifying the extent of DIOS migration to ensure
food safety and regulatory compliance.

This application note provides a detailed overview of the methodologies for analyzing DIOS
migration from plastic, presents available quantitative data, and discusses the potential
toxicological pathways. The protocols and data herein are compiled to assist researchers in
establishing effective testing strategies for DIOS and other plasticizer migrants.

Data Presentation: Quantitative Analysis of
Sebacate Migration

While specific quantitative migration data for diisooctyl sebacate is limited in publicly available
literature, data from its close structural analog, dibutyl sebacate (DBS), provides valuable
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insights into the potential migration levels. The following table summarizes the findings from

studies on DBS migration from plastic films into food products.
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Experimental Protocols

The following protocols are detailed methodologies for the key experiments involved in the
analysis of diisooctyl sebacate migration.

Protocol 1: Migration Testing using Food Simulants

This protocol describes the procedure for conducting migration tests from plastic samples into a
fatty food simulant (olive oil) and an aqueous/acidic food simulant (10% ethanol).

1. Materials and Reagents:

 Plastic film containing DIOS

 Olive oil (fatty food simulant D2)

e 10% (v/v) Ethanol in deionized water (aqueous food simulant A)
o Migration cells or glass tubes with screw caps

e Analytical balance

 Incubator or oven

2. Procedure:
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e Cut the plastic film into precise dimensions (e.g., 10 cm x 10 cm) to achieve a known surface
area.

e Place the plastic sample into a migration cell or glass tube.

» Add a specific volume of the pre-conditioned food simulant to the cell, ensuring the plastic is
fully immersed. A surface area to volume ratio of 6 dm?/L is commonly used.

» Seal the migration cell or tube tightly.

 Incubate the samples under controlled temperature and duration. Common conditions for
accelerated migration testing are 10 days at 40°C.

 After the incubation period, remove the plastic sample from the simulant.

e The food simulant is now ready for extraction and analysis of DIOS.

Protocol 2: Extraction of Diisooctyl Sebacate from Olive
Oil

This protocol details the liquid-liquid extraction (LLE) method for isolating DIOS from the fatty
food simulant, olive oil, prior to chromatographic analysis.

1. Materials and Reagents:

e Olive oil simulant containing migrated DIOS
o Acetonitrile (HPLC grade)

e n-Hexane (HPLC grade)

o Centrifuge tubes (50 mL)

o \ortex mixer

e Centrifuge

» Rotary evaporator or nitrogen evaporator

2. Procedure:

e Pipette a known volume (e.g., 5 mL) of the olive oil simulant into a 50 mL centrifuge tube.

e Add 10 mL of n-hexane to the tube and vortex for 1 minute to dissolve the oil.

e Add 10 mL of acetonitrile to the tube.

» Vortex the mixture vigorously for 2 minutes to extract DIOS into the acetonitrile phase.

o Centrifuge the tube at 3000 rpm for 10 minutes to separate the layers.

» Carefully collect the lower acetonitrile layer, which contains the DIOS, using a pipette.

» Repeat the extraction of the hexane layer with another 10 mL of acetonitrile to maximize
recovery.

o Combine the acetonitrile extracts.
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o Evaporate the acetonitrile extract to dryness under a gentle stream of nitrogen or using a
rotary evaporator.

» Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent (e.g., hexane)
for GC-MS analysis.

Protocol 3: Quantification of Diisooctyl Sebacate by Gas
Chromatography-Mass Spectrometry (GC-MS)

This protocol provides the parameters for the quantitative analysis of DIOS using GC-MS.
1. Instrumentation and Columns:

e Gas chromatograph coupled to a mass spectrometer (GC-MS)
e Capillary column: DB-5MS (30 m x 0.25 mm ID, 0.25 um film thickness) or equivalent non-
polar column.[4]

2. GC-MS Parameters:

* Injector Temperature: 280°C

 Injection Mode: Splitless

e Injection Volume: 1 pL

e Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

e Oven Temperature Program:

e Initial temperature: 60°C, hold for 1 minute

e Ramp 1: 20°C/min to 220°C, hold for 1 minute

e Ramp 2: 5°C/min to 250°C, hold for 1 minute

e Ramp 3: 20°C/min to 290°C, hold for 5 minutes[5]

e MS Transfer Line Temperature: 290°C

¢ lon Source Temperature: 230°C

¢ lonization Mode: Electron lonization (El) at 70 eV

e Acquisition Mode: Selected lon Monitoring (SIM)

e Selected lons for DIOS (C26Hs004, MW: 426.7 g/mol ): While specific ions for DIOS should
be determined empirically, characteristic fragment ions for similar long-chain esters often
include m/z 149 (phthalate-like fragment, though less prominent for sebacates), and
fragments resulting from the loss of the alkyl chains. For quantification, it is recommended to
select at least three characteristic ions.

3. Calibration:
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Prepare a series of calibration standards of DIOS in the final reconstitution solvent (e.g.,
hexane) at concentrations ranging from 0.1 to 10 pug/mL.

Analyze the standards using the same GC-MS method as the samples.

Construct a calibration curve by plotting the peak area against the concentration of DIOS.
Quantify DIOS in the sample extracts by comparing their peak areas to the calibration curve.

Mandatory Visualizations
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Caption: Experimental workflow for the analysis of diisooctyl sebacate migration.
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Caption: Hypothetical signaling pathway for DIOS via PPARYy activation.

Discussion
Toxicological Profile and Signaling Pathways

The toxicological data for diisooctyl sebacate is not extensive. However, studies on related
sebacate esters and other plasticizers suggest a low order of acute toxicity. The primary
concern with plasticizers is their potential to act as endocrine-disrupting chemicals.
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While no specific signaling pathway has been definitively elucidated for DIOS, research on
other plasticizers, such as diisooctyl phthalate (DIOP), has shown interaction with the
Peroxisome Proliferator-Activated Receptor gamma (PPARY).[6] PPARY is a nuclear receptor
that plays a key role in adipogenesis (the formation of fat cells) and lipid metabolism.[7][8][9] It
Is plausible that DIOS, or its metabolites, could act as a ligand for PPARYy.

The hypothesized mechanism is that DIOS or its metabolites could bind to and partially activate
PPARYy. This activation would lead to the heterodimerization of PPARy with the Retinoid X
Receptor (RXR). This complex then binds to Peroxisome Proliferator Response Elements
(PPRES) on the DNA, which in turn modulates the expression of target genes involved in
adipocyte differentiation and lipid metabolism.[10][11][12] This interaction could potentially
influence metabolic processes, and further research is warranted to investigate this pathway for
DIOS specifically.

Conclusion

The analysis of diisooctyl sebacate migration from plastic food contact materials is essential
for ensuring consumer safety. The protocols outlined in this application note provide a
comprehensive framework for conducting migration studies and quantifying DIOS levels using
GC-MS. While quantitative data for DIOS migration is still emerging, the information available
for analogous compounds highlights the importance of continued monitoring. The potential
interaction of DIOS with the PPARY signaling pathway underscores the need for further
toxicological studies to fully understand its biological effects. The methodologies and
information presented here serve as a valuable resource for researchers and professionals in
the fields of food safety, analytical chemistry, and toxicology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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